3-(3-Methylphenyl)-6-[(4-nitrophenyl)methyl]triazolo[4,5-d]pyrimidin-7-one

• IUPAC Name: 3-(3-methylphenyl)-6-[(4-nitrophenyl)methyl]triazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C18H14N6O3/c1-12-3-2-4-15(9-12)23-17-16(20-21-23)18(25)22(11-19-17)10-13-5-7-14(8-6-13)24(26)27/h2-9,11H,10H2,1H3
• InChI Key: VMHJOEXIVPFASW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C3=C(C(=O)N(C=N3)CC4=CC=C(C=C4)[N+](=O)[O-])N=N2
• Molecular Formula: C18H14N6O3
• Molecular Weight: 362.3 g/mol

Description

3-(3-Methylphenyl)-6-[(4-nitrophenyl)methyl]triazolo[4,5-d]pyrimidin-7-one is a chemical compound that has gained significant scientific attention due to its potential applications in various fields. This compound is a member of the triazolopyrimidine family and has been synthesized through various methods. The purpose of

Scientific Research Applications

Synthesis and Structural Characterization

Research on related compounds often begins with their synthesis and structural characterization. For instance, Lahmidi et al. (2019) synthesized a novel derivative of pyrimidine containing the 1,2,4-triazolo[1,5-a]pyrimidine ring, characterized by X-ray single crystal diffraction and various spectroscopic techniques. This compound showed antibacterial activity against Gram-positive and Gram-negative microbial strains, indicating its potential in antimicrobial applications Lahmidi et al., 2019.

Biological Activity

The exploration of biological activities is a common focus. For example, Safari et al. (2020) developed novel triazolo[1,5-a] pyrimidine derivatives that demonstrated anti-tumor activity on cancer cells by inducing apoptosis and inhibiting the epithelial-to-mesenchymal transition process, highlighting their potential as anti-cancer drugs Safari et al., 2020.

Antimicrobial and Antitumor Activities

Several studies have synthesized and evaluated the antimicrobial and antitumor activities of triazolo and pyrimidine derivatives. For instance, Gomha et al. (2017) synthesized ethyl 7-methyl-1-(4-nitrophenyl)-5-phenyl-3-(thiophen-2-yl)-1,5-dihydro-[1,2,4]triazolo[4,3-a]pyrimidine-6-carboxylate and assessed its antitumor activities against human lung and hepatocellular carcinoma cell lines Gomha et al., 2017.

Supramolecular Chemistry

The development of supramolecular assemblies using pyrimidine derivatives has also been reported. Fonari et al. (2004) investigated novel pyrimidine derivatives as suitable ligands for co-crystallization, forming 2D and 3D networks through extensive hydrogen-bonding interactions, which could have implications for materials science Fonari et al., 2004.

Antiviral and Antiasthma Agents

Compounds with triazolo[1,5-c]pyrimidine scaffolds have been investigated for their potential as antiviral and antiasthma agents, demonstrating activity as mediator release inhibitors, which points towards their utility in treating respiratory conditions Medwid et al., 1990.